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Abstract

Triallyl cyanurate (TAC), with the CAS registry number 101-37-1, is a trifunctional monomer
extensively utilized as a crosslinking agent and co-agent in polymer chemistry.[1] Its unique
structure, featuring a triazine ring with three reactive allyl groups, enables the formation of
highly durable and thermally stable polymer networks.[1][2] This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, mechanisms of
action, and key applications of triallyl cyanurate. Detailed experimental protocols for its
synthesis and use in polymer crosslinking are presented, alongside analytical methodologies
for its characterization. This document aims to serve as a valuable resource for researchers
and professionals working with or exploring the applications of this versatile crosslinking agent.

Chemical and Physical Properties

Triallyl cyanurate is a colorless to pale yellow liquid or crystalline solid at room temperature.[3]
[4] Itis characterized by its high thermal stability and solubility in a range of organic solvents.[1]
[5] A summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Triallyl Cyanurate
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Property Value References

CAS Number 101-37-1 [2]

Molecular Formula C12H15N303 [2]

Molecular Weight 249.27 g/mol [2][6]
Colorless to pale yellow liquid

Appearance , _ , [31141(5]
or white crystalline solid

Melting Point 26-28 °C [2][7]

Boiling Point 162 °C at 2.5 mmHg [8]

Density 1.11 g/mL at 30 °C 9]

Solubility in Water 0.3g/L [5]

o ) Soluble in acetone, benzene,

Solubility in Organic Solvents [1][5]18]
chloroform, ethanol, ether

Flash Point > 230 °F (> 110 °C) [10]

Refractive Index

1.5049 at 25 °C

[9]

Synthesis of Triallyl Cyanurate

The primary industrial synthesis of triallyl cyanurate involves the reaction of cyanuric chloride

with allyl alcohol in the presence of an acid acceptor, typically an alkali metal hydroxide like

sodium hydroxide.[1][3][5] The reaction proceeds via a stepwise nucleophilic substitution of the

chlorine atoms on the cyanuric chloride with allyloxy groups.[1]

Synthesis Workflow

The general workflow for the synthesis of triallyl cyanurate is depicted in the following

diagram.
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A generalized workflow for the synthesis of Triallyl Cyanurate.
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Detailed Experimental Protocol for Synthesis

This protocol is a representative example based on methodologies described in the literature.
[1][11][12]

Materials:

e Cyanuric chloride

« Allyl alcohol

e Sodium hydroxide (40% aqueous solution)

o Toluene (or another suitable organic solvent)

» Deionized water

e Anhydrous magnesium sulfate or sodium sulfate
Equipment:

o Jacketed glass reactor with overhead stirrer, thermometer, and dropping funnel

Cooling bath

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus
Procedure:

e Reaction Setup: In a cooled 500 mL reactor, add 68.0 g (1.171 mol) of allyl alcohol and 120
mL of toluene. Stir the mixture and cool it to below 15 °C using a cooling bath.[1]

» Addition of Cyanuric Chloride: Slowly add 65.5 g (0.355 mol) of cyanuric chloride to the
cooled allyl alcohol solution while maintaining vigorous stirring.[1]
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e Addition of Sodium Hydroxide: Under vigorous stirring and cooling, add 160 g of 40% sodium
hydroxide solution dropwise. In the initial phase, add approximately 70% of the sodium
hydroxide solution while keeping the temperature at 15 °C. This addition should take about
1.5 hours.[1]

o Reaction Progression: After the initial addition of sodium hydroxide, remove the cooling bath
and add the remaining sodium hydroxide solution over 30 minutes, allowing the temperature
to rise naturally to 30 °C.[1]

e Reaction Completion: Maintain the reaction mixture at 30 °C with stirring for an additional 4
hours to ensure the reaction goes to completion.[1]

o Work-up: After the reaction is complete, add water to the mixture and transfer it to a
separatory funnel. Separate the organic layer containing the triallyl cyanurate.

e Washing: Wash the organic layer sequentially with deionized water, a dilute acid solution
(e.g., 5% HCI) to neutralize any remaining base, and finally with a saturated sodium
bicarbonate solution.

» Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and remove the toluene solvent under reduced
pressure using a rotary evaporator.

« Purification: Purify the crude triallyl cyanurate by vacuum distillation to obtain a product
with a purity greater than 99%.

Mechanism of Action: Crosslinking of Polymers

Triallyl cyanurate is a highly effective crosslinking agent, particularly in radical-induced
polymerization processes.[1] Its trifunctional nature allows it to form a dense three-dimensional
network structure within a polymer matrix, thereby enhancing the material's thermal stability,
mechanical strength, and chemical resistance.[1][2]

Peroxide-Induced Crosslinking

In peroxide-induced crosslinking, a peroxide initiator (e.g., dicumyl peroxide) decomposes upon
heating to form free radicals. These radicals can then abstract hydrogen atoms from the
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polymer backbone, creating polymer radicals. The polymer radicals can then react with the allyl
groups of triallyl cyanurate, initiating a chain reaction that leads to the formation of a
crosslinked network. The presence of TAC can significantly increase the efficiency of the

crosslinking process.[13][14]
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Mechanism of peroxide-induced crosslinking with TAC.

Radiation-Induced Crosslinking

Similar to peroxide curing, high-energy radiation (e.g., electron beam or gamma radiation) can
generate free radicals on the polymer backbone.[1] Triallyl cyanurate acts as a co-agent or
sensitizer in this process, enhancing the efficiency of crosslinking and allowing for lower
radiation doses to achieve the desired properties.[7][12]

Applications of Triallyl Cyanurate

The primary application of triallyl cyanurate is as a crosslinking agent in the polymer industry.
Its use imparts significant improvements in the properties of various materials.

Table 2: Key Applications of Triallyl Cyanurate
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o ] Improved
Application Area Function . References
Properties
Thermosetting Resins Mechanical strength,
(e.g., Unsaturated Crosslinking Agent chemical resistance, [11[3]
Polyesters) thermal stability

Heat resistance,

Rubber and o )
Vulcanization Co- mechanical
Elastomers (e.g., _ _ [1][3][12]
agent properties, processing
EPDM, FKM) o
characteristics

Heat and weather

) resistance,
Plastics (e.g., PE,

Crosslinking Modifier mechanical [2][12]
EVA)

properties, chemical

corrosion resistance

Bonding strength,
Crosslinking Agent durability, heat [2][3]
resistance

Adhesives and

Sealants

) ) o Hardness, chemical
Coatings and Paints Crosslinking Agent ] N [2][5]
resistance, durability

Improved efficacy of
Flame Retardants Synergist flame retardant [3]

additives

) o Patterning in
Photoresists Crosslinking Agent ) [3]
photolithography

Experimental Protocols for Polymer Crosslinking

Protocol for Peroxide Crosslinking of Low-Density
Polyethylene (LDPE)

This protocol is a representative example for evaluating the effect of TAC on the crosslinking of
LDPE.
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Materials:

Low-density polyethylene (LDPE) pellets
Dicumyl peroxide (DCP)

Triallyl cyanurate (TAC)

Internal mixer (e.g., Brabender) or two-roll mill
Compression molding press

Xylene for gel content determination

Procedure:

Compounding: Melt-blend LDPE with the desired concentrations of DCP and TAC in an
internal mixer at a temperature that ensures melting of the polymer but is below the
decomposition temperature of the peroxide (e.g., 120 °C). Typical concentrations might
range from 0.5-2.0 phr (parts per hundred resin) for DCP and 0.5-3.0 phr for TAC.

Sample Preparation: Compression mold the compounded material into sheets of a desired
thickness at the same temperature.

Curing: Increase the temperature of the compression molding press to the curing
temperature (e.g., 170-180 °C) to initiate the crosslinking reaction. Maintain this temperature
for a sufficient time to ensure complete peroxide decomposition (e.g., 15-20 minutes).

Cooling: Cool the mold under pressure to room temperature before removing the crosslinked
LDPE sheet.

Characterization:

o Gel Content: Determine the extent of crosslinking by measuring the insoluble fraction of
the polymer in a boiling solvent like xylene (ASTM D2765).

o Mechanical Testing: Evaluate tensile strength, elongation at break, and modulus according
to standard methods (e.g., ASTM D638).
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o Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the melting
temperature and crystallinity of the crosslinked samples.

Protocol for Radiation Crosslinking of Polyvinyl
Chloride (PVC)

This protocol provides a general framework for radiation crosslinking of PVC using TAC.

Materials:

Polyvinyl chloride (PVC) resin

Triallyl cyanurate (TAC)

Plasticizers and stabilizers as required for the PVC formulation

Two-roll mill or extruder

Electron beam or gamma radiation source

Procedure:

o Formulation: Prepare a dry blend of PVC resin, TAC (typically 1-5 phr), and other necessary
additives.

o Melt Processing: Process the blend into sheets or another desired form using a two-roll mill
or an extruder at a suitable temperature (e.g., 160-180 °C).

« Irradiation: Expose the prepared PVC samples to a controlled dose of high-energy radiation
(e.g., 50-200 kGy) from an electron beam or gamma source at room temperature.

o Post-Irradiation Treatment: Anneal the samples at a moderate temperature (e.g., 80-100 °C)
for a short period to quench any trapped free radicals.

o Characterization: Evaluate the mechanical and thermal properties of the crosslinked PVC as
described in the peroxide crosslinking protocol.
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Analytical Methodologies

The characterization of triallyl cyanurate and its effect on polymer systems can be performed

using various analytical techniques.

Table 3: Analytical Techniques for Characterization

Key Parameters to

Technique Application References
Observe
) o Decrease in the
Fourier-Transform Monitoring the ) )
] intensity of the allyl
Infrared (FTIR) consumption of TAC ) [51[15]
] o C=C stretching peak
Spectroscopy during crosslinking
at ~1640 cm~?
Presence of signals
) ) ) corresponding to the
Nuclear Magnetic Structural confirmation _
) allyl protons in *H
Resonance (NMR) of TAC and analysis of ) [5][6]
) NMR; changes in
Spectroscopy crosslinked networks o
molecular mobility in
solid-state NMR
) Melting point, glass
) ) ) Thermal properties of B
Differential Scanning ] transition temperature,
) TAC and crosslinked ) [5][16]
Calorimetry (DSC) heat of fusion, and
polymers )
curing exotherms
] ) Onset of
Thermogravimetric - N
] Thermal stability decomposition [5]
Analysis (TGA)
temperature
Gas Chromatography ) ) Retention time and
Purity analysis of TAC [8]
(GO) peak area
Rheometry/Dynamic Viscoelastic properties  Storage modulus, loss
Mechanical Analysis of crosslinked modulus, tan delta, [17]

(DMA)

polymers

and crosslink density

Safety and Handling
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Triallyl cyanurate is harmful if swallowed and is toxic to aquatic life with long-lasting effects.
[11][13] It is stable under normal conditions but is moisture-sensitive.[5] Incompatible materials
include acids, peroxides, strong oxidizing agents, copper, and iron and its salts.[5][10] When
handling triallyl cyanurate, it is essential to use appropriate personal protective equipment,
including gloves, safety goggles, and a lab coat.[5] Work should be conducted in a well-
ventilated area.[5] Store in a cool, dry place away from sources of ignition.[5]

Conclusion

Triallyl cyanurate is a versatile and highly effective trifunctional monomer that plays a crucial
role in the modification of a wide range of polymeric materials. Its ability to enhance thermal
stability, mechanical strength, and chemical resistance makes it an invaluable component in
numerous industrial applications. The detailed synthesis and application protocols provided in
this guide, along with the summary of its properties and analytical methods, offer a
comprehensive resource for researchers and professionals in the fields of polymer chemistry,
materials science, and related disciplines. Further research into novel applications and the
development of more sustainable synthesis routes for triallyl cyanurate will continue to
expand its utility and importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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